N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: N-[[1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H17FN2O2S/c18-14-5-3-12(4-6-14)10-20-11-13(8-16(20)21)9-19-17(22)15-2-1-7-23-15/h1-7,13H,8-11H2,(H,19,22)
• InChI Key: INTRNUJRMOQBDW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC=C(C=C2)F)CNC(=O)C3=CC=CS3
• Molecular Formula: C17H17FN2O2S
• Molecular Weight: 332.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would have regions of polarity due to the presence of electronegative atoms like oxygen, nitrogen, and fluorine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These could include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Cancer Research

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Anti-Tubercular Activity

• Synthesis and Evaluation : Patel et al. .

Amide Synthesis

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Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. Without specific studies, it’s difficult to predict the mechanism of action of this compound.